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Compound of Interest

Compound Name: Methyl-d3-amine hydrochloride

Cat. No.: B141914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and storage conditions for

Methyl-d3-amine hydrochloride (CAS No. 7436-22-8). Understanding these parameters is

critical for ensuring the integrity, purity, and performance of this valuable isotopically labeled

compound in research and development applications. This document synthesizes information

from safety data sheets and general chemical stability principles to provide best-practice

recommendations.

Chemical and Physical Properties
A foundational understanding of the properties of Methyl-d3-amine hydrochloride is essential

for interpreting its stability profile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b141914?utm_src=pdf-interest
https://www.benchchem.com/product/b141914?utm_src=pdf-body
https://www.benchchem.com/product/b141914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula CD₃NH₂·HCl

Molecular Weight 70.54 g/mol

Appearance
White to off-white solid, clear colorless

crystals[1]

Melting Point 232-234 °C (lit.)[1]

Solubility
Soluble in DMSO, Methanol, and slightly soluble

in Water[1]

Hygroscopicity Hygroscopic (absorbs moisture from the air)[2]

Recommended Storage and Handling
Proper storage and handling are paramount to maintaining the quality of Methyl-d3-amine
hydrochloride.

Storage Conditions
Adherence to recommended storage conditions will minimize degradation and preserve the

isotopic and chemical purity of the compound.

Parameter Recommendation Rationale

Temperature
Store at room temperature or

between 2-8°C.[3][4][5]
Prevents thermal degradation.

Atmosphere

Store in a tightly closed

container, under an inert

atmosphere (e.g., Argon).

Minimizes exposure to

moisture and reactive gases.

Light Store away from light.[3]
Protects against potential

photodegradation.

Environment
Store in a dry, cool, and well-

ventilated place.[2][6]

Reduces the risk of moisture

absorption and chemical

reactions.
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Handling Precautions
Safe handling practices are crucial due to the potential hazards associated with this compound.

Ventilation: Handle in a well-ventilated area to avoid inhalation of dust.[2][6]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

safety goggles with side-shields.[2][6]

Hygiene: Wash hands thoroughly after handling and before breaks.[3]

Dust and Aerosol Formation: Avoid the formation of dust and aerosols during handling.[6]

Stability Profile
Methyl-d3-amine hydrochloride is generally a stable compound when stored under the

recommended conditions.[2][3] However, its stability can be compromised by several factors.

Factors Affecting Stability
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Environmental Conditions

Incompatible Materials
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Caption: Factors influencing the stability of Methyl-d3-amine hydrochloride.

Incompatible Materials
Contact with the following substances should be avoided to prevent chemical reactions and

degradation:

Strong oxidizing agents[2][3]

Strong bases[2]

Acids, acid chlorides, and acid anhydrides[3]
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Hazardous Decomposition Products
Under fire conditions, the following hazardous decomposition products may be formed:

Hydrogen chloride[2][3]

Nitrogen oxides (NOx)[2][3]

Carbon monoxide (CO)[2]

Carbon dioxide (CO₂)[2]

Shelf Life
While generally stable, it is recommended to re-analyze the chemical purity of Methyl-d3-
amine hydrochloride after three years of storage to ensure it meets the required

specifications for its intended use.[5]

Experimental Protocols for Stability Assessment
While specific stability studies for Methyl-d3-amine hydrochloride are not readily available in

the public domain, a general protocol for assessing the stability of a chemical substance can be

adapted. This protocol should be performed by qualified personnel in a controlled laboratory

setting.

Objective
To evaluate the stability of Methyl-d3-amine hydrochloride under various environmental

conditions (temperature, humidity, and light) over a defined period.

Materials and Equipment
Methyl-d3-amine hydrochloride

Vials (clear and amber glass) with inert caps

Stability chambers with controlled temperature and humidity

Photostability chamber with a light source compliant with ICH Q1B guidelines
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Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV

or MS)

Reference standard for Methyl-d3-amine hydrochloride

Other necessary laboratory glassware and reagents

Experimental Workflow
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Experiment Setup

Testing and Analysis

Conclusion
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- Purity (assay)

- Degradation products

Compare results to
initial time point (T=0)

and reference standard

Determine degradation rate
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Caption: Workflow for a stability study of Methyl-d3-amine hydrochloride.
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Detailed Methodologies
Sample Preparation: Accurately weigh a predetermined amount of Methyl-d3-amine
hydrochloride into a series of clear and amber glass vials.

Initial Analysis (T=0): Analyze a subset of the prepared samples immediately to establish the

initial purity and impurity profile.

Storage: Place the remaining vials in stability chambers under various conditions. Suggested

conditions could include:

Long-term: 25°C / 60% RH

Accelerated: 40°C / 75% RH

Photostability: As per ICH Q1B guidelines (exposure to a minimum of 1.2 million lux hours

and 200 watt hours/square meter of near UV light), with a corresponding dark control

stored under the same temperature conditions.

Time Points: Pull samples from each storage condition at specified time intervals (e.g., for

accelerated studies: 0, 1, 3, and 6 months; for long-term studies: 0, 3, 6, 9, 12, 18, 24, and

36 months).

Analysis: At each time point, analyze the samples for:

Appearance: Note any changes in color or physical state.

Purity: Determine the percentage of the active substance remaining using a validated,

stability-indicating HPLC method.

Degradation Products: Identify and quantify any new peaks in the chromatogram that

represent degradation products.

Data Evaluation: Compare the results at each time point to the initial data. Calculate the rate

of degradation and identify any trends. For photostability, compare the samples exposed to

light with the dark control to assess the impact of light.
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Conclusion
Methyl-d3-amine hydrochloride is a stable compound when stored and handled correctly.

Key factors for maintaining its stability are protection from moisture, excessive heat, and light,

as well as avoiding contact with incompatible materials. For critical applications, it is advisable

to periodically re-analyze the purity of the compound, especially if it has been in storage for an

extended period. The provided experimental framework can be used as a starting point for

conducting formal stability studies to establish a definitive shelf life under specific storage

conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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